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Compound of Interest

Compound Name: 2PACz

Cat. No.: B2718033 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of 2PACz-based perovskite solar cells against other alternatives,

supported by experimental data. It delves into the performance metrics, experimental protocols,

and the underlying mechanisms that position 2PACz as a promising material in the

advancement of perovskite photovoltaic technology.

The use of self-assembled monolayers (SAMs) as hole transport layers (HTLs) has marked a

significant advancement in the field of perovskite solar cells (PSCs), particularly in the inverted

p-i-n architecture. Among these, [2-(3,6-dibromo-9H-carbazol-9-yl)ethyl]phosphonic acid

(2PACz) and its methoxy-substituted derivative, [2-(3,6-dimethoxy-9H-carbazol-9-

yl)ethyl]phosphonic acid (MeO-2PACz), have emerged as leading candidates, demonstrating

high power conversion efficiencies (PCEs) and improved device stability.

Performance Comparison of 2PACz-Based
Perovskite Solar Cells
Quantitative analysis of 2PACz and MeO-2PACz-based devices reveals their competitive

performance against the more traditional polymer-based HTL, PTAA. The data presented

below is a summary from multiple research findings.
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Hole Transport
Layer

Power
Conversion
Efficiency
(PCE) [%]

Open-Circuit
Voltage (Voc)
[V]

Short-Circuit
Current
Density (Jsc)
[mA/cm2]

Fill Factor (FF)
[%]

2PACz (Solution-

Processed)
18.5 - 19.6 1.190 - 1.195 19.7 - 20.6 78.9 - 79.9

2PACz

(Evaporated)
18.9 - 19.5 1.205 - 1.214 20.0 - 20.1 78.5 - 80.1

MeO-2PACz up to 22 ~1.1 ~21 up to 83.9

PTAA
~25.25 (in

tandem cells)
- - -

Me-4PACz
up to 29.15 (in

tandem cells)
- - up to 84

Note: The performance of perovskite solar cells can vary based on the specific perovskite

composition, device architecture, and fabrication conditions. The data above represents a

range of reported values.

The use of MeO-2PACz has been shown to improve the coverage of the SAM layer, optimize

energy level alignment, and passivate defects at the perovskite interface, leading to champion

device efficiencies approaching 22% with a high fill factor of 83.9%[1]. In monolithic

perovskite/silicon tandem solar cells, the application of SAMs like Me-4PACz has resulted in

certified PCEs of 29.15%, showcasing the potential of these materials in next-generation

photovoltaics[2].

Experimental Protocols
The following are detailed methodologies for the fabrication and characterization of 2PACz-

based inverted p-i-n perovskite solar cells.

Device Fabrication Protocol
A common device architecture for a 2PACz-based perovskite solar cell is

glass/ITO/HTL/Perovskite/ETL/Buffer Layer/Metal Contact.
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Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially

cleaned by sonication in a detergent solution, deionized water, acetone, and isopropanol.

The substrates are then treated with UV-ozone for 15 minutes to improve the wettability of

the surface.

Hole Transport Layer (HTL) Deposition: A solution of 2PACz or MeO-2PACz in a suitable

solvent (e.g., isopropanol) is spin-coated onto the cleaned ITO substrate. This is followed by

annealing at a moderate temperature (e.g., 100 °C) to form the self-assembled monolayer.

Perovskite Layer Deposition: A precursor solution for the perovskite absorber layer (e.g., a

mixed-cation, mixed-halide formulation) is spin-coated on top of the HTL in a nitrogen-filled

glovebox. An anti-solvent is often dripped onto the spinning substrate to induce rapid

crystallization, followed by thermal annealing to form a high-quality perovskite film.

Electron Transport Layer (ETL) Deposition: A layer of a fullerene derivative, such as phenyl-

C61-butyric acid methyl ester (PCBM), is deposited via spin-coating from a chlorobenzene

solution.

Buffer Layer Deposition: A thin buffer layer, like bathocuproine (BCP), is thermally

evaporated on top of the ETL to act as a hole-blocking layer and improve electron collection.

Metal Contact Deposition: Finally, a metal contact, typically silver (Ag) or gold (Au), is

deposited by thermal evaporation through a shadow mask to define the active area of the

solar cell.

Characterization Methods
Current-Voltage (J-V) Measurement: The primary performance of the solar cells is

characterized using a solar simulator under standard test conditions (AM 1.5G, 100

mW/cm²). A Keithley source meter is used to apply a voltage sweep and measure the

resulting current to determine PCE, Voc, Jsc, and FF.

External Quantum Efficiency (EQE) Measurement: EQE is measured to determine the ratio

of collected charge carriers to incident photons at each wavelength. This provides insight into

the light harvesting and charge collection efficiency of the device.
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Stability Testing: Long-term stability is assessed by monitoring the device performance over

time under continuous illumination (maximum power point tracking) or in controlled

environmental conditions (e.g., ambient air with specific relative humidity).

Electrochemical Impedance Spectroscopy (EIS): EIS is used to investigate the charge

transfer and recombination processes occurring at the interfaces within the solar cell.

Photoluminescence (PL) and Time-Resolved Photoluminescence (TRPL) Spectroscopy:

These techniques are employed to study the charge carrier dynamics and recombination

kinetics within the perovskite film.

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the fabrication workflow and a conceptual representation of

the charge transport pathway in a 2PACz-based perovskite solar cell.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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